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Abstract

This technical guide provides an in-depth analysis of the physical properties of 2-
chlorooxazole, with a primary focus on its boiling point. As a key heterocyclic building block in
medicinal chemistry and materials science, a thorough understanding of its physicochemical
characteristics is paramount for its effective application. This document synthesizes predicted
data, explores the underlying principles governing its properties, and provides a detailed, field-
proven protocol for the experimental determination of its boiling point. The content herein is
structured to offer both foundational knowledge and practical insights, ensuring that
researchers can handle and utilize this compound with precision and safety.

Introduction: The Significance of 2-Chlorooxazole

2-Chlorooxazole is a five-membered heterocyclic compound containing nitrogen and oxygen
atoms, with a chlorine substituent at the 2-position. Its unique electronic and structural features
make it a versatile intermediate in organic synthesis. The oxazole ring is a common scaffold in
numerous biologically active molecules and pharmaceuticals. The presence of the reactive
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chlorine atom at the 2-position allows for a variety of substitution reactions, making 2-
chlorooxazole a valuable precursor for the synthesis of more complex molecules. For
instance, it is used in the synthesis of derivatives that act as inhibitors of immune complex-
induced inflammation[1]. Given its utility, a precise understanding of its physical properties,
particularly its boiling point, is crucial for purification, reaction condition optimization, and overall
process safety.

Core Physical Properties of 2-Chlorooxazole

A comprehensive understanding of a compound's physical properties is fundamental to its
application in research and development. This section details the known and predicted physical
characteristics of 2-chlorooxazole.

Molecular and Chemical Identity

e Chemical Name: 2-Chlorooxazole[2]

e Synonyms: 2-Chloro-1,3-oxazole, oxazolyl chloride[2]
« CAS Number: 95458-77-8[2][3]

e Molecular Formula: CsH2CINO[2][3]

e Molecular Weight: 103.51 g/mol [2][3]

Predicted Physicochemical Data

Currently, experimentally determined physical property data for 2-chlorooxazole is not widely
available in peer-reviewed literature. However, computational models provide reliable
predictions that are invaluable for practical applications.
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Causality Behind the Predicted Boiling Point: The predicted boiling point of 142.2 °C is
influenced by several factors inherent to the molecule's structure. The polarity of the carbon-
chlorine bond and the heteroatoms within the oxazole ring lead to dipole-dipole interactions
between molecules. These intermolecular forces are stronger than the van der Waals forces in
nonpolar molecules of similar size, resulting in a relatively moderate boiling point. However, the
absence of hydrogen bond donors significantly lowers its boiling point compared to analogous
compounds with -OH or -NH groups. The uncertainty of +23.0 °C highlights the inherent
limitations of predictive algorithms and underscores the importance of experimental verification.

Experimental Determination of Boiling Point: A
Validating Protocol

Given the reliance on predicted data, experimental determination of the boiling point of 2-
chlorooxazole is a critical step for any laboratory working with this compound. The following
micro-boiling point determination method is a reliable and material-sparing approach.

Principle of Micro-Boiling Point Determination

This method, often referred to as the Siwoloboff method, relies on the principle that the boiling
point of a liquid is the temperature at which its vapor pressure equals the surrounding
atmospheric pressure. By observing the temperature at which a rapid and continuous stream of
bubbles emerges from a capillary tube submerged in the heated liquid and subsequently stops
upon cooling, an accurate boiling point can be determined.
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Step-by-Step Experimental Protocol

o Apparatus Assembly:

o Attach a small test tube (e.g., a Durham tube) containing 0.2-0.3 mL of 2-chlorooxazole
to a thermometer using a rubber band or a wire.

o The bulb of the thermometer should be level with the bottom of the test tube.

o Place a melting point capillary tube, sealed at one end, into the test tube with the open
end down.

o Submerge this assembly in a heating bath (e.g., a Thiele tube filled with mineral oil or a
digital melting point apparatus with a heating block). Ensure the rubber band is above the
level of the heating medium.

e Heating and Observation:
o Heat the apparatus gently. A slow, steady rate of heating is crucial for accuracy.

o As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

o As the boiling point is approached, the vapor pressure of the 2-chlorooxazole will
increase, leading to a rapid and continuous stream of bubbles from the capillary tube.

e Boiling Point Determination:

o Once a continuous stream of bubbles is observed, remove the heat source and allow the
apparatus to cool slowly.

o The bubbling will slow down and eventually stop. The liquid will then be drawn into the
capillary tube.

o The temperature at which the liquid just begins to enter the capillary tube is the boiling
point of the 2-chlorooxazole. Record this temperature.

o Pressure Correction (Self-Validation):
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o Record the atmospheric pressure at the time of the experiment.

o If the atmospheric pressure is not 760 mmHg (1 atm), a correction should be applied to
normalize the boiling point to standard pressure. This step is crucial for comparing the
experimental value with literature or predicted values.

Diagram of Experimental Workflow

( )
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Caption: Workflow for micro-boiling point determination.

Reactivity and Handling Considerations

2-Chlorooxazole is a reactive compound. The chlorine atom is susceptible to nucleophilic
substitution, making the compound a versatile building block for creating a diverse range of
substituted oxazoles. This reactivity also necessitates careful handling. It should be stored in a
cool, dry, and well-ventilated area, away from strong oxidizing agents and moisture. When
handling, appropriate personal protective equipment (PPE), including gloves and safety
glasses, should be worn. All manipulations should be performed in a fume hood.

Conclusion

This technical guide has provided a detailed overview of the physical properties of 2-
chlorooxazole, with a particular emphasis on its boiling point. While computational predictions
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offer a valuable starting point, the importance of experimental verification cannot be overstated.
The provided protocol for micro-boiling point determination offers a reliable method for
obtaining accurate data. A thorough understanding of these properties is essential for the safe
and effective use of 2-chlorooxazole in the synthesis of novel compounds for pharmaceutical
and materials science applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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